(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S,5S)-2-oxo-5-[(2S,4S)-5-oxo-4-propan-2-yloxolan-2-yl]-3-propan-2-ylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C19H31NO5/c1-10(2)12-8-14(15-9-13(11(3)4)17(22)24-15)20(16(12)21)18(23)25-19(5,6)7/h10-15H,8-9H2,1-7H3/t12-,13-,14-,15-/m0/s1
• InChI Key: IMCGHZIGRANKHV-AJNGGQMLSA-N
• Canonical SMILES: CC(C)C1CC(N(C1=O)C(=O)OC(C)(C)C)C2CC(C(=O)O2)C(C)C
• Isomeric SMILES: CC(C)[C@@H]1C[C@H](N(C1=O)C(=O)OC(C)(C)C)[C@@H]2C[C@H](C(=O)O2)C(C)C
• Molecular Formula: C19H31NO5
• DSSTOX Substance ID: DTXSID60648583
• Molecular Weight: 353.5 g/mol
• CAS RN: 934841-17-5

Description

Synthesis Analysis

The synthesis of tert-butyl compounds often involves starting from readily available materials and employing methods such as cyclization, oxidation, and functional group transformations. For example, an efficient method for synthesizing tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate was reported using such techniques, which could be relevant to the synthesis of the compound . Additionally, the synthesis of tert-butyl (3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate involved an oxidative cleavage as a key step, which might be applicable to the synthesis of the target compound .

Molecular Structure Analysis

The molecular structure of tert-butyl compounds is often elucidated using spectroscopic methods such as FTIR, NMR, and X-ray crystallography. For instance, the structure of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate was confirmed by X-ray diffraction studies . Similarly, the molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was determined via single crystal X-ray diffraction analysis . These techniques would be essential in analyzing the molecular structure of the compound .

Chemical Reactions Analysis

Tert-butyl compounds can undergo various chemical reactions, including nucleophilic substitution, oxidation, and intramolecular lactonization. For example, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate was synthesized through a series of reactions including nucleophilic substitution and oxidation . Understanding these reactions can provide insights into the reactivity and potential transformations of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl compounds, such as solubility, melting point, and reactivity, are influenced by their molecular structure. The crystal structure and hydrogen bonding patterns can affect the compound's stability and interactions with other molecules. For instance, the crystal structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate showed strong O-H...O=C hydrogen bonds, which are important for molecular packing . These properties would be relevant in analyzing the compound .

Scientific Research Applications

Synthesis Processes

• Facile Synthesis Method : A six-step synthesis process for (3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate has been developed, starting from (S)-4-benzyloxazolidin-2-one 2, with an overall yield of 50%. This process involves diastereoselective epoxidation and Lewis acid-catalyzed ring-opening among other steps (Pan et al., 2015).

• Combinatorial Solution-Phase Synthesis : A method for solution-phase combinatorial synthesis of related structures, specifically (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides, has been studied. The process includes the preparation of key intermediates from (S)-pyroglutamic acid, followed by acylation and coupling reactions (Malavašič et al., 2007).

Molecular Structure and Analysis

• Crystal Structure Analysis : The crystal structure of an analogue of (3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate has been studied. The research provides insight into the packing and supramolecular arrangement of these analogues, emphasizing the role of weak interactions such as C H⋯O/C H⋯π in controlling molecule conformation (Samipillai et al., 2016).

Applications in Organic Chemistry and Pharmacology

• Development of Novel Inhibitors : A study reported an efficient synthesis method for a related compound, tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylate, which was then utilized in the synthesis of novel macrocyclic Tyk2 inhibitors. This indicates the potential use of such compounds in pharmacological applications (Sasaki et al., 2020).

• Role in Synthesis of Chiral Compounds : The compound and its analogues are used in the synthesis of various chiral compounds, including amino acids and cyclic esters, demonstrating their significance in stereoselective synthesis and organic chemistry (Yavari et al., 2003).